Cas no 4460-02-0 (Methyl 2,6-Diisocyanatocaproate)

• Product Name: Methyl 2,6-Diisocyanatocaproate
• CAS No: 4460-02-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD16293867
• CID: 821312
• PubChem ID: 107287
• Update Time: 2025-04-19

Methyl 2,6-Diisocyanatocaproate Chemical and Physical Properties

Names and Identifiers

• methyl-2.6-diisocyanoto hexenoate
• Methyl 2,6-Diisocyanatocaproate
• Methyl 2,6-Diisocyan
• METHYL 2,6-DIISOCYANATOCAPROATE,YELLOW OIL
• methyl 2,6-diisocyanatohexanoate
• 2,6-diisocyanatohexanoic Acid
• 2,6-Diisocyanatohexansaeure-methylester
• A-Diisocyanatocapronate
• L-Lysine Methyl Ester Diisocyanate
• Lysine Diisocyanate Methyl Ester
• Methyl
• Methyl-2,6-diisocyanato-caproat
• lysin diisocyanate
• Hexanoic acid, 2,6-diisocyanato-, methyl ester
• A,
• VZ36274
• D93042
• 4460-02-0
• SCHEMBL129773
• AYLRODJJLADBOB-UHFFFAOYSA-N
• DTXSID401303005
• DB-220970
• EINECS 224-712-8
• NS00047520
• 2,6-Diisocyanatohexanoic Acid; L-Lysine Methyl Ester Diisocyanate; LDI; Lysine Diisocyanate Methyl Ester; Methyl ?,?-Diisocyanatocapronate;
• AS-60796
• AKOS028110334

• MDL： MFCD16293867
• Inchi： 1S/C9H12N2O4/c1-15-9(14)8(11-7-13)4-2-3-5-10-6-12/h8H,2-5H2,1H3
• InChI Key： AYLRODJJLADBOB-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCN=C=O)N=C=O)=O

Computed Properties

• Exact Mass: 212.08000
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 85.2

Experimental Properties

• PSA: 85.16000
• LogP: 0.36990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives